Cas no 1806827-93-9 (Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806827-93-9
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4811601
• Update Time: 2025-05-20

Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-8(16)4-7-5(10(13)14)3-6(11)9(12)15-7/h3,10H,2,4H2,1H3
• InChI Key： ZPSDOMOCPYKMGT-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CC(=O)OCC)C(C(F)F)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-6-acetate

Comprehensive Overview of Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1806827-93-9)

The compound Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1806827-93-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring dibromo and difluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel heterocyclic compounds and fluorinated building blocks.

In recent years, the demand for fluorinated pyridines has surged, driven by their enhanced metabolic stability and bioavailability in drug discovery. The presence of the difluoromethyl group in Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-6-acetate is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved resistance to oxidative degradation. This attribute aligns with the growing trend of incorporating fluorine atoms into medicinal chemistry frameworks to optimize drug performance.

The synthetic versatility of CAS No. 1806827-93-9 is another key highlight. It serves as a precursor for constructing complex pyridine-based scaffolds, which are pivotal in designing kinase inhibitors and antiviral agents. Its ethyl acetate moiety further enhances solubility, facilitating downstream modifications in organic synthesis. Laboratories focusing on high-throughput screening often prioritize such compounds to accelerate the discovery of next-generation therapeutics.

From an environmental perspective, the compound's halogenated pyridine core raises questions about sustainable synthesis methods. Innovations in green chemistry and catalytic bromination techniques are being explored to minimize waste and improve atom economy during its production. These advancements resonate with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched in academic and industrial forums.

Analytical characterization of Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-6-acetate typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. Researchers emphasize the importance of purity assessment, as even trace impurities can impact its reactivity in subsequent reactions. This aligns with the increasing use of quality-by-design (QbD) principles in chemical manufacturing, ensuring reproducibility and safety.

In summary, CAS No. 1806827-93-9 represents a critical tool for modern chemical research, bridging gaps between fluorine chemistry and drug development. Its multifaceted applications and alignment with industry trends underscore its relevance in both academic and commercial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable agrochemicals.